Cas no 90196-87-5 (Propanenitrile, 3-[(1,1-dimethyl-2-propyn-1-yl)amino]-)

• Product Name: Propanenitrile, 3-[(1,1-dimethyl-2-propyn-1-yl)amino]-
• CAS No: 90196-87-5
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 6400101
• PubChem ID: 64005511
• Update Time: 2025-08-04

Propanenitrile, 3-[(1,1-dimethyl-2-propyn-1-yl)amino]- Chemical and Physical Properties

Names and Identifiers

• 3-[(2-methylbut-3-yn-2-yl)amino]propanenitrile
• 3-((2-Methylbut-3-yn-2-yl)amino)propanenitrile
• AS-84721
• 90196-87-5
• E77795
• starbld0007324
• AKOS013321842
• Propanenitrile, 3-[(1,1-dimethyl-2-propyn-1-yl)amino]-
• 3-(2-methylbut-3-yn-2-ylamino)propanenitrile

• Inchi： 1S/C8H12N2/c1-4-8(2,3)10-7-5-6-9/h1,10H,5,7H2,2-3H3
• InChI Key： NGKABPHCRIQDFM-UHFFFAOYSA-N
• SMILES： C(#N)CCNC(C)(C)C#C

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• Density: 0.928±0.06 g/cm3(Predicted)
• Boiling Point: 257.6±20.0 °C(Predicted)
• pka: 6.55±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on Propanenitrile, 3-[(1,1-dimethyl-2-propyn-1-yl)amino]-

Propanenitrile, 3-[(1,1-dimethyl-2-propyn-1-yl)amino]- (CAS No. 90196-87-5)

Propanenitrile, 3-[(1,1-dimethyl-2-propyn-1-yl)amino]-, also known by its CAS registry number 90196-87-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a nitrile group with an amino-substituted propargyl group. The molecule's structure plays a pivotal role in its reactivity and potential applications.

The compound's structure consists of a propanenitrile backbone, where the nitrile group is attached to the third carbon of the propane chain. The amino group is substituted at the same carbon, making it a key feature of the molecule's reactivity. The substituent on the amino group is a 1,1-dimethylpropargyl group, which introduces steric hindrance and influences the compound's physical and chemical properties. This structure makes Propanenitrile, 3-[(1,1-dimethyl-2-propyn-1-yl)amino]- a valuable precursor in various synthetic pathways.

Recent studies have highlighted the importance of this compound in the synthesis of advanced materials. For instance, researchers have explored its use in the development of novel polymers and coatings with enhanced mechanical properties. The compound's ability to undergo various types of polymerization reactions has made it a subject of interest in both academic and industrial settings.

In addition to its role in materials science, Propanenitrile, 3-[(1,1-dimethyl-2-propyn-1-yl)amino]- has also been investigated for its potential in drug discovery. Its unique structure allows for the creation of bioactive molecules with specific pharmacokinetic profiles. Recent research has focused on its application as an intermediate in the synthesis of anti-cancer agents and other therapeutic compounds.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the propargylamine derivative. Various methods have been reported in the literature, including nucleophilic substitution and coupling reactions. The choice of synthetic route depends on factors such as yield optimization and cost-effectiveness.

From an environmental standpoint, understanding the toxicity and biodegradation of Propanenitrile, 3-[...] is crucial for ensuring sustainable practices in chemical manufacturing. Recent studies have assessed its environmental impact under various conditions, providing valuable insights into its safe handling and disposal.

In conclusion, Propanenitrile, 3-[...] (CAS No. 90196-) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an essential building block in modern chemistry research.